Cas no 497859-91-3 (Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester)
497859-91-3 structure
Product Name:Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester
CAS No:497859-91-3
MF:C9H14O4
MW:186.205063343048
CID:1551207
PubChem ID:11275453
Update Time:2025-04-21
Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester
- SCHEMBL12162469
- 497859-91-3
- 3-(Methoxycarbonyl)-5-methylhex-3-enoic acid
-
- Inchi: 1S/C9H14O4/c1-6(2)4-7(5-8(10)11)9(12)13-3/h4,6H,5H2,1-3H3,(H,10,11)/b7-4+
- InChI Key: BRAKMOPCZLSOQI-QPJJXVBHSA-N
- SMILES: O(C)C(/C(/CC(=O)O)=C/C(C)C)=O
Computed Properties
- Exact Mass: 185.08139
- Monoisotopic Mass: 186.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 66.43
Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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